2-[(3-Hydroxypyridine-2-carbonyl)-propylamino]acetic acid

• IUPAC Name: 2-[(3-hydroxypyridine-2-carbonyl)-propylamino]acetic acid
• InChI: InChI=1S/C11H14N2O4/c1-2-6-13(7-9(15)16)11(17)10-8(14)4-3-5-12-10/h3-5,14H,2,6-7H2,1H3,(H,15,16)
• InChI Key: AWSIAKHPVRSANQ-UHFFFAOYSA-N
• Canonical SMILES: CCCN(CC(=O)O)C(=O)C1=C(C=CC=N1)O
• Molecular Formula: C11H14N2O4
• Molecular Weight: 238.24 g/mol

Description

2-[(3-Hydroxypyridine-2-carbonyl)-propylamino]acetic acid, also known as 3-HPA, is a small molecule that has shown promising results in scientific research. It is synthesized through a multi-step process and has been studied for its potential use in various applications, including as a therapeutic agent in the treatment of diseases such as cancer and Alzheimer's.

Mechanism of Action

The mechanism of action of 2-[(3-Hydroxypyridine-2-carbonyl)-propylamino]acetic acid is not fully understood, but studies have suggested that it may work by inhibiting various enzymes and signaling pathways involved in cell growth and survival. For example, 2-[(3-Hydroxypyridine-2-carbonyl)-propylamino]acetic acid has been shown to inhibit the activity of the enzyme pyruvate kinase, which is involved in the metabolism of cancer cells.
Biochemical and Physiological Effects:
Studies have shown that 2-[(3-Hydroxypyridine-2-carbonyl)-propylamino]acetic acid can have various biochemical and physiological effects. For example, it has been shown to induce apoptosis in cancer cells, inhibit the formation of amyloid-beta in Alzheimer's disease, and reduce inflammation in animal models of inflammatory bowel disease.

Advantages and Limitations for Lab Experiments

One advantage of 2-[(3-Hydroxypyridine-2-carbonyl)-propylamino]acetic acid is that it is a small molecule that can be easily synthesized in the lab. This makes it a useful tool for studying various biological processes. However, one limitation is that its mechanism of action is not fully understood, which can make it difficult to interpret results from experiments.

Future Directions

There are several future directions for research on 2-[(3-Hydroxypyridine-2-carbonyl)-propylamino]acetic acid. One area of interest is in the development of 2-[(3-Hydroxypyridine-2-carbonyl)-propylamino]acetic acid derivatives that may have improved efficacy or specificity for certain targets. Another area of interest is in the use of 2-[(3-Hydroxypyridine-2-carbonyl)-propylamino]acetic acid in combination with other therapeutic agents, such as chemotherapy drugs or immunotherapy agents. Finally, further studies are needed to better understand the mechanism of action of 2-[(3-Hydroxypyridine-2-carbonyl)-propylamino]acetic acid and its potential use in the treatment of various diseases.

Synthesis Methods

The synthesis of 2-[(3-Hydroxypyridine-2-carbonyl)-propylamino]acetic acid involves several steps, starting with the reaction of 2-pyridinecarboxaldehyde with ethyl acetoacetate to form 2-(1-pyridin-2-yl-ethylidene)-malononitrile. This intermediate is then reacted with hydroxylamine hydrochloride to form 2-(1-pyridin-2-yl-ethylidene)-malononitrile oxime, which is then reduced with sodium borohydride to form 2-(1-pyridin-2-yl-ethyl)-1,3-propanediol. Finally, this compound is reacted with chloroacetic acid to form 2-[(3-Hydroxypyridine-2-carbonyl)-propylamino]acetic acid.

Scientific Research Applications

2-[(3-Hydroxypyridine-2-carbonyl)-propylamino]acetic acid has been studied for its potential use in various scientific research applications. One area of research has been in the treatment of cancer. Studies have shown that 2-[(3-Hydroxypyridine-2-carbonyl)-propylamino]acetic acid can induce apoptosis, or programmed cell death, in cancer cells, making it a promising candidate for cancer therapy.
Another area of research has been in the treatment of Alzheimer's disease. Studies have shown that 2-[(3-Hydroxypyridine-2-carbonyl)-propylamino]acetic acid can inhibit the formation of amyloid-beta, a protein that is believed to play a role in the development of Alzheimer's disease. This suggests that 2-[(3-Hydroxypyridine-2-carbonyl)-propylamino]acetic acid may have potential as a therapeutic agent in the treatment of Alzheimer's disease.